Cas no 61495-08-7 (N-(4-methoxy-2-methylphenyl)benzamide)

• Product Name: N-(4-methoxy-2-methylphenyl)benzamide
• CAS No: 61495-08-7
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD02187245
• CID: 884013
• Update Time: 2026-04-29

N-(4-methoxy-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-2-methylphenyl)benzamide
• 6-Benzamino-3-methoxy-toluol
• AC1L6QSH
• AC1Q5LUN
• AR-1J9235
• Benzoesaeure-(4-methoxy-2-methyl-anilid)
• benzoic acid-(4-methoxy-2-methyl-anilide)
• CTK2F4689
• N-benzoyl-4-methoxy-o-toluidine
• NSC115688
• Oprea1_426850

• MDL： MFCD02187245

Computed Properties

• Exact Mass: 241.11035

Experimental Properties

• PSA: 38.33
• LogP: 3.32890

Additional information on N-(4-methoxy-2-methylphenyl)benzamide

N-(4-methoxy-2-methylphenyl)benzamide (CAS 61495-08-7): A Comprehensive Technical Overview

In the realm of specialty organic compounds, N-(4-methoxy-2-methylphenyl)benzamide (CAS 61495-08-7) has emerged as a compound of significant interest across multiple industries. This benzamide derivative features a unique molecular structure combining methoxy and methyl substituents on its phenyl ring, making it particularly valuable for pharmaceutical research and material science applications.

The compound's systematic name, N-(4-methoxy-2-methylphenyl)benzamide, reveals its chemical architecture: a benzamide group attached to a 4-methoxy-2-methylphenyl moiety. With the growing demand for specialty chemicals in drug discovery, researchers are increasingly exploring CAS 61495-08-7 as a potential building block for novel therapeutic agents. Recent studies suggest its structural features may contribute to enhanced bioavailability in certain drug formulations.

From a physical properties perspective, N-(4-methoxy-2-methylphenyl)benzamide typically appears as a white to off-white crystalline powder at room temperature. Its solubility profile shows moderate solubility in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO), while demonstrating limited solubility in water. These characteristics make it particularly suitable for applications requiring controlled release or specific dissolution properties.

The synthesis of CAS 61495-08-7 typically involves the condensation reaction between 4-methoxy-2-methylaniline and benzoyl chloride under controlled conditions. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic systems that reduce byproduct formation. These advancements align with current industry trends toward sustainable chemical production.

In pharmaceutical applications, the methoxy-methyl benzamide structure has shown promise in several areas. The compound's molecular framework serves as an important scaffold in medicinal chemistry, particularly for designing molecules that target specific enzyme systems. Recent patent literature indicates growing interest in derivatives of N-(4-methoxy-2-methylphenyl)benzamide for potential therapeutic applications, though specific indications remain under investigation.

The material science sector has also found value in CAS 61495-08-7, where its aromatic structure contributes to the development of advanced polymeric materials. Its incorporation into certain polymer matrices has been shown to modify thermal stability and optical properties, making it relevant for specialty coatings and electronic materials. These applications benefit from the compound's ability to participate in π-π stacking interactions.

Analytical characterization of N-(4-methoxy-2-methylphenyl)benzamide typically employs techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for research applications, with most commercial suppliers offering material at ≥98% purity. Advanced analytical methods continue to improve the detection and quantification of this compound in complex matrices.

Market dynamics for benzamide derivatives like CAS 61495-08-7 reflect broader trends in fine chemicals. The growing pharmaceutical R&D sector, particularly in Asia-Pacific markets, has driven increased demand. Suppliers have responded by scaling up production while maintaining strict quality control standards to meet the needs of research institutions and industrial users.

Storage and handling recommendations for N-(4-methoxy-2-methylphenyl)benzamide emphasize standard laboratory precautions. The compound should be stored in tightly sealed containers under dry conditions, protected from light exposure. These measures help maintain stability and prevent degradation that could affect experimental results.

Recent scientific literature highlights novel research directions involving CAS 61495-08-7. Some studies explore its potential as a ligand in catalytic systems, while others investigate its photophysical properties for sensor applications. These diverse research avenues demonstrate the compound's versatility and continuing relevance in chemical innovation.

From a regulatory perspective, N-(4-methoxy-2-methylphenyl)benzamide is not currently classified under major chemical control regimes. However, researchers should always consult local regulations when planning work with this or any chemical substance. Proper documentation and material safety data sheets should be maintained according to institutional requirements.

The future outlook for methoxy-methyl substituted benzamides appears promising, with potential applications emerging in areas such as agrochemicals and functional materials. As synthetic methodologies advance and structure-activity relationships become better understood, CAS 61495-08-7 may find expanded utility across multiple technology sectors.

For researchers considering work with N-(4-methoxy-2-methylphenyl)benzamide, several key suppliers offer this compound with varying purity grades and packaging options. Comparative evaluation of supplier specifications, including analytical certificates and batch-to-batch consistency, is recommended to ensure material quality meets experimental requirements.

In conclusion, CAS 61495-08-7 represents an interesting case study in the value of carefully designed aromatic amides. Its balanced properties and structural features continue to attract research attention across multiple disciplines. As chemical innovation progresses, this compound may well serve as a foundation for future technological developments in both life sciences and materials applications.